Cas no 1807142-49-9 (3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol
• CAS No: 1807142-49-9
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4894011
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol

• Inchi： 1S/C7H5F2IN2O3/c8-6(9)3-1-5(12(14)15)4(2-13)11-7(3)10/h1,6,13H,2H2
• InChI Key： VHALINXMRYFCJE-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CO)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol

Introduction to 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol (CAS No. 1807142-49-9)

3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol, identified by the CAS number 1807142-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, particularly the presence of a difluoromethyl group, an iodo substituent, and a nitro group, contribute to its unique chemical properties and potential applications in drug discovery.

The difluoromethyl group is a key structural motif in many bioactive molecules, often employed to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol, this group may play a crucial role in influencing the compound's interactions with enzymes and receptors, thereby affecting its overall pharmacological activity. The iodo substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, making this compound a valuable intermediate in synthetic chemistry. Additionally, the nitro group at the 5-position can be reduced to an amine or converted into other functional groups, offering versatility in medicinal chemistry applications.

Recent advancements in pharmaceutical research have highlighted the importance of nitropyridine derivatives in developing novel therapeutic agents. Studies have demonstrated that nitropyridines exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of nitropyridines allows for the exploration of various pharmacophores, making them attractive scaffolds for drug design. The specific combination of functional groups in 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol positions it as a promising candidate for further investigation in these areas.

In particular, the presence of both electron-withdrawing and electron-donating groups in this molecule can influence its electronic properties and reactivity. The nitro group is highly electronegative and can participate in hydrogen bonding interactions, while the difluoromethyl group is relatively electron-withdrawing but also contributes to lipophilicity. These characteristics may be exploited to fine-tune the compound's solubility, permeability, and binding affinity. Furthermore, the iodo substituent at the 2-position is particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing complex molecular architectures.

Current research trends indicate that nitropyridine derivatives are being increasingly explored for their potential in oncology. Several studies have reported the synthesis and evaluation of nitropyridines as kinase inhibitors and other targeted therapies. The structural features of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol, including its aromatic system and functional groups, suggest that it may interact with protein targets involved in cancer pathways. Preliminary computational studies have suggested that this compound could exhibit inhibitory activity against certain kinases by modulating their binding pockets through hydrophobic and electrostatic interactions.

The synthesis of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol involves multi-step organic transformations that highlight its synthetic utility. The introduction of the difluoromethyl group typically requires fluorination techniques such as electrophilic fluorination or metal-catalyzed cross-coupling reactions with fluorinated reagents. The placement of the iodo substituent at the 2-position can be achieved through halogenation reactions or direct iodination methods. The final step involves introducing the hydroxyl group at the 6-position through reduction or nucleophilic substitution reactions. These synthetic strategies underscore the compound's versatility as a building block for more complex molecules.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. In this regard, 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol may offer advantages due to its structural features. The presence of both lipophilic (aromatic ring) and hydrophilic (hydroxyl group) moieties can influence its distribution across different tissues and biological compartments. Additionally, the electron-withdrawing nature of certain substituents may enhance metabolic stability by reducing susceptibility to enzymatic degradation. These factors make it an attractive candidate for further pharmacokinetic studies to assess its bioavailability and persistence.

In conclusion,3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol (CAS No. 1807142-49-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the difluoromethyl, iodo, and nitro groups, make it a versatile intermediate for synthesizing novel bioactive molecules. Recent studies have highlighted its potential applications in oncology and other therapeutic areas due to its ability to interact with biological targets such as kinases. As research continues to uncover new synthetic methodologies and pharmacological applications,3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-methanol is poised to play an important role in drug discovery efforts.